Cas no 2173999-01-2 (3-(3-aminocyclobutyl)propanoic acid hydrochloride)

• Product Name: 3-(3-aminocyclobutyl)propanoic acid hydrochloride
• CAS No: 2173999-01-2
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• CID: 5194039
• PubChem ID: 136574711
• Update Time: 2025-08-05

3-(3-aminocyclobutyl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-aminocyclobutyl)propanoic acid hydrochloride
• 3-[(1s,3r)-3-aminocyclobutyl]propanoic acid hydrochloride
• 3-(3-aminocyclobutyl)propanoic acid;hydrochloride
• 3-((1S,3r)-3-aminocyclobutyl)propanoic acid hydrochloride
• starbld0021296
• Z3070475300
• Z3213800541
• Z3681494125
• 3-[(1r,3s)-3-aminocyclobutyl]propanoic acid hydrochloride

• Inchi： 1S/C7H13NO2.ClH/c8-6-3-5(4-6)1-2-7(9)10;/h5-6H,1-4,8H2,(H,9,10);1H
• InChI Key： QBUWGXXYTRNAAK-UHFFFAOYSA-N
• SMILES： Cl.OC(CCC1CC(C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 130
• Topological Polar Surface Area: 63.3

Additional information on 3-(3-aminocyclobutyl)propanoic acid hydrochloride

3-(3-Aminocyclobutyl)Propanoic Acid Hydrochloride: A Comprehensive Overview

3-(3-Aminocyclobutyl)Propanoic Acid Hydrochloride, also known by its CAS number 2173999-01-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a cyclobutane ring substituted with an amino group and a propanoic acid moiety, which contributes to its diverse chemical reactivity and biological activity.

The synthesis of 3-(3-Aminocyclobutyl)Propanoic Acid Hydrochloride involves a series of well-established organic reactions, including cycloaddition processes and acid-base neutralization. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for research purposes. Its hydrochloride form is particularly advantageous for pharmaceutical applications, as it enhances solubility and stability.

Recent studies have explored the biological activity of 3-(3-Aminocyclobutyl)Propanoic Acid Hydrochloride, revealing its potential as a modulator of ion channels and receptors. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective binding to voltage-gated sodium channels, suggesting its utility in the development of anti-inflammatory and analgesic agents. Furthermore, its ability to penetrate cellular membranes efficiently makes it a promising candidate for targeted drug delivery systems.

In addition to its pharmacological applications, 3-(3-Aminocyclobutyl)Propanoic Acid Hydrochloride has been investigated for its role in peptide synthesis. The amino group present in the molecule facilitates the formation of amide bonds, enabling the construction of complex peptide structures with tailored functionalities. This property has been leveraged in the synthesis of bioactive peptides for therapeutic purposes.

The structural uniqueness of 3-(3-Aminocyclobutyl)Propanoic Acid Hydrochloride also makes it an intriguing subject for mechanistic studies in organic chemistry. Researchers have utilized this compound to probe the stereochemical outcomes of cycloaddition reactions, providing insights into the regioselectivity and stereoselectivity of such processes. These findings contribute to the broader understanding of reaction mechanisms and guide the design of novel synthetic pathways.

In conclusion, 3-(3-Aminocyclobutyl)Propanoic Acid Hydrochloride, with its CAS number 2173999-01-2, stands as a versatile compound with multifaceted applications across various scientific disciplines. Its continued exploration promises to unlock new possibilities in drug discovery, peptide synthesis, and organic chemistry research.